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Chemical Profile and Environmental Fate

The following table summarizes the key identifiers and environmental behavior of benodanil.

Property Description / Value

Chemical Class Anilide fungicide; SDHI (Succinate Dehydrogenase Inhibitor) [1] [2]

Status Obsolete (not approved for use in the EU) [1]

Mode of Action Systemic inhibitor of mitochondrial complex II (succinate dehydrogenase)

in the fungal electron transport chain [1]

Soil DT₅₀ (Persistence) 25 days (Non-persistent) [1]

Water Solubility 20 mg/L @ 20°C, pH 7 (Moderate) [1]

Log P (Partition
Coefficient)

3.72 (High) [1]

GUS (Groundwater
Ubiquity Score)

1.63 (Low leachability) [1]
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Environmental Impact and Ecotoxicity Comparison

This table compares the aquatic ecotoxicity of benodanil with other related SDHI fungicides, based on a

2025 risk assessment study. The data represents acute toxicity values (LC/EC₅₀ in μg/L) for various aquatic

species [2].

Fungicide Fish Daphnid Green Algae Acute Toxicity Classification

Benodanil >10,000

μg/L

>10,000

μg/L

1.21 - 8.40

μg/L

High toxicity to green algae

Flutolanil (FLUT) 570 μg/L 410 μg/L 1.30 μg/L Acute toxicity to all three

groups

Mepronil (MPN) 550 μg/L 480 μg/L 0.47 μg/L Acute toxicity to all three

groups

Carboxin
(CARB)

>10,000

μg/L

>10,000

μg/L

49.00 μg/L Toxic to green algae

Fenfuram (FEN) >10,000

μg/L

>10,000

μg/L

660.00 μg/L Toxic to green algae

Key implications from the data:

Specific Toxicity to Primary Producers: Benodanil shows high toxicity specifically to green algae,

which are crucial primary producers in aquatic ecosystems. This could potentially disrupt the base of
the food web [2].

Comparative Toxicity Profile: While benodanil is highly toxic to algae, its toxicity to fish and
daphnids is lower than that of flutolanil and mepronil, which are acutely toxic to all three organism

groups [2].

Experimental Data and Protocols

For researchers, understanding the methodologies behind the data is critical. Here are protocols related to the

cited ecotoxicity and toxicogenomics studies.
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Ecotoxicity Testing (Aquatic Organisms)

The comparative toxicity data for aquatic species is typically generated following standardized test

guidelines [2]:

Test Organisms: Fish (e.g., Oncorhynchus mykiss), Daphnids (e.g., Daphnia magna), and Green

Algae (e.g., Raphidocelis subcapitata).
Exposure Regime: Static or semi-static systems with controlled temperature, pH, and light cycles.

Duration: Acute tests generally last 48 to 96 hours for fish and daphnids, and 72 to 96 hours for
algae.

Endpoint Measurement: The LC₅₀ (Lethal Concentration for 50% of population) is determined for
fish and daphnids. The EC₅₀ (Effect Concentration for 50% inhibition) is determined for algal growth

rate or biomass.

Toxicogenomics in Zebrafish Embryos

A 2025 study investigated the developmental toxicity and transcriptomic profiles of benodanil and other

agrichemicals in zebrafish [3] [4]:

Organism: Tropical 5D wild-type zebrafish (Danio rerio).

Exposure Protocol: Dechorionated embryos were statically exposed to benodanil from 6 hours
post-fertilization (hpf) until 120 hpf. The concentration used for transcriptomic analysis was 8 µM,

which represented the EC₅₆ (Effective Concentration causing malformations in 56% of animals) [3]
[4].

Data Collection:
Phenotypic Assessment: Morphological outcomes (yolk sac edema, craniofacial

malformations, axis abnormalities) were assessed at 120 hpf.
Transcriptomic Profiling: For gene expression analysis, zebrafish were sampled at 48 hpf,

prior to the onset of major morphological effects. RNA sequencing was performed to identify
differentially expressed genes (DEGs) [3] [4].

Key Findings: Exposure to benodanil resulted in a unique transcriptomic signature, with gene
expression changes converging on shared biological pathways such as neurodevelopment and

cytoskeletal organization [3].

Mechanisms and Pathways
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The mode of action and assessment workflow for benodanil's environmental impact can be visualized as

follows.

Fungal Mitochondrion

Inhibits Complex II (SDH)

Disrupts Electron Transport Chain

Fungal Cell Death

Click to download full resolution via product page

Diagram 1: Fungicidal Mechanism of Benodanil. Benodanil acts systemically to inhibit succinate

dehydrogenase (SDH), a key enzyme in mitochondrial Complex II, disrupting cellular energy production and

leading to fungal death [1].
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Diagram 2: Environmental Impact Assessment Workflow. This framework outlines the key phases for

evaluating the environmental impact of fungicides like benodanil, integrating fate, exposure, and hazard

data [1] [2] [3].

Key Insights for Researchers

Obsolete Status with Lasting Relevance: While benodanil is obsolete, it remains a subject of

study as a representative SDHI fungicide for understanding the environmental behavior and non-
target effects of this chemical class [1] [2].

Modern Assessment Techniques: Current research employs advanced tools like transcriptomics in
zebrafish models to uncover sublethal and developmental toxicity mechanisms that traditional tests

might miss, providing a systems-level view of biological impacts [3] [4].
Consideration of Transformation Products: A critical frontier in ecological risk assessment is

understanding the formation and toxicity of transformation products (TPs). While data for benodanil's
TPs is limited, studies show that some fungicide TPs can be more persistent and toxic than their

parent compounds, meriting further investigation [2] [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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